8-iodo-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline

• IUPAC Name: 8-iodo-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
• InChI: InChI=1S/C18H15IN2O2/c19-12-6-9-17-16(10-12)14-2-1-3-15(14)18(20-17)11-4-7-13(8-5-11)21(22)23/h1-2,4-10,14-15,18,20H,3H2
• InChI Key: IASYTKQGFQJPHK-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C(NC3=C2C=C(C=C3)I)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H15IN2O2
• Molecular Weight: 418.2 g/mol

Description

8-iodo-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a chemical compound that has been of great interest to researchers due to its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 8-iodo-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline involves its ability to bind to specific targets in cells. It has been shown to bind to DNA and inhibit its function, leading to the inhibition of cell growth. It has also been shown to inhibit the activity of enzymes involved in the production of inflammatory cytokines, leading to a reduction in inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-iodo-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline have been studied extensively. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in animal models of inflammatory diseases. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 8-iodo-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline in lab experiments is its ability to selectively target specific cellular processes. This allows researchers to study the effects of inhibiting these processes on cellular function. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 8-iodo-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline. One area of interest is its potential as a therapeutic agent for cancer and inflammatory diseases. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Further studies are needed to determine its ability to improve cognitive function in humans. Additionally, further studies are needed to understand its mechanism of action and potential side effects.
In conclusion, 8-iodo-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a chemical compound that has potential applications in scientific research. Its synthesis method has been studied, and its mechanism of action has been investigated. It has been shown to have biochemical and physiological effects that make it a potential therapeutic agent for cancer, inflammatory diseases, and neurodegenerative diseases. While it has advantages in lab experiments, its potential toxicity is a limitation. Future research should focus on understanding its efficacy, safety, and mechanism of action.

Scientific Research Applications

8-iodo-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has been used in various scientific research applications. It has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. It has also been investigated as a potential anti-inflammatory agent due to its ability to inhibit the production of inflammatory cytokines. In addition, it has been studied as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease.